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Compound of Interest

Compound Name: 4-Hydroxybenzoate

Cat. No.: B8730719

Introduction

4-Hydroxybenzoic acid (p-Hydroxybenzoic acid, 4-HBA) is a phenolic compound of significant
interest in biomedical and toxicological research. It is a primary metabolite of parabens, which
are widely used as preservatives in cosmetics, pharmaceuticals, and food products.[1][2]
Monitoring the levels of 4-HBA in biological matrices such as plasma and urine is crucial for
assessing human exposure to parabens and understanding their metabolic fate. Gas
Chromatography-Mass Spectrometry (GC-MS) is a robust and highly sensitive analytical
technique for the quantification of 4-HBA.[3][4] Due to the low volatility of 4-HBA, a
derivatization step is typically required to convert it into a more volatile and thermally stable
compound suitable for GC analysis.[5][6]

This application note provides detailed protocols for the extraction, derivatization, and
guantification of 4-HBA in biological samples using GC-MS.

Principle of Analysis

The overall workflow for the GC-MS analysis of 4-Hydroxybenzoate involves several key
stages: sample preparation to isolate the analyte from the complex biological matrix, chemical
derivatization to enhance volatility, separation of the derivatized analyte by gas
chromatography, and finally, detection and quantification by mass spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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